Cas no 1824498-96-5 (1-amino-3-(trifluoromethyl)cyclobutanecarboxylic acid)

• Product Name: 1-amino-3-(trifluoromethyl)cyclobutanecarboxylic acid
• CAS No: 1824498-96-5
• MF: C₆H₈F₃NO₂
• MW: 183.128432273865
• MDL: MFCD30741627
• CID: 4627708
• PubChem ID: 126970597
• Update Time: 2025-06-14

1-amino-3-(trifluoromethyl)cyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Amino-3-(trifluoromethyl)cyclobutane-1-carboxylic acid
• 1-amino-3-(trifluoromethyl)cyclobutane-1-carboxylicacid
• 1-amino-3-(trifluoromethyl)cyclobutanecarboxylic acid
• SY321935
• MFCD30741627
• 1824498-96-5
• PB41475
• AS-78936
• CS-0056248
• P20293

• MDL： MFCD30741627
• Inchi： 1S/C6H8F3NO2/c7-6(8,9)3-1-5(10,2-3)4(11)12/h3H,1-2,10H2,(H,11,12)
• InChI Key： LYMKAFXTEMWUOU-UHFFFAOYSA-N
• SMILES： FC(C1CC(C(=O)O)(C1)N)(F)F

Computed Properties

• Exact Mass: 183.05071298 g/mol
• Monoisotopic Mass: 183.05071298 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 63.3
• Molecular Weight: 183.13

Additional information on 1-amino-3-(trifluoromethyl)cyclobutanecarboxylic acid

Recent Advances in the Study of 1-Amino-3-(trifluoromethyl)cyclobutanecarboxylic Acid (CAS: 1824498-96-5)

1-Amino-3-(trifluoromethyl)cyclobutanecarboxylic acid (CAS: 1824498-96-5) is a cyclobutane-derived amino acid with a trifluoromethyl group, which has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the cyclobutane ring and the trifluoromethyl group, make it a valuable building block for the design of novel bioactive compounds. Recent studies have explored its potential applications in the development of pharmaceuticals, particularly in the areas of enzyme inhibition, peptide mimetics, and prodrug design.

A recent study published in the Journal of Medicinal Chemistry investigated the incorporation of 1-amino-3-(trifluoromethyl)cyclobutanecarboxylic acid into peptide sequences to enhance their metabolic stability and binding affinity. The researchers synthesized a series of peptides containing this non-natural amino acid and evaluated their pharmacokinetic properties. The results demonstrated that the trifluoromethyl group significantly improved the peptides' resistance to enzymatic degradation, while the cyclobutane ring contributed to constrained conformational flexibility, leading to enhanced target engagement.

In another study, researchers explored the use of 1-amino-3-(trifluoromethyl)cyclobutanecarboxylic acid as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The compound's rigid structure and hydrophobic trifluoromethyl group were found to be critical for disrupting PPIs involved in inflammatory pathways. The study highlighted the compound's potential as a versatile scaffold for the development of PPI inhibitors with improved selectivity and potency.

Further investigations have focused on the compound's role in prodrug design. A team of researchers utilized 1-amino-3-(trifluoromethyl)cyclobutanecarboxylic acid to develop prodrugs of antiviral agents, aiming to improve their oral bioavailability and tissue distribution. The prodrugs exhibited enhanced stability in gastrointestinal fluids and efficient conversion to the active drug in target tissues, as demonstrated in preclinical models. These findings underscore the compound's utility in addressing challenges associated with drug delivery.

The synthesis and characterization of 1-amino-3-(trifluoromethyl)cyclobutanecarboxylic acid have also been the subject of recent methodological advancements. A novel asymmetric synthesis route was reported, enabling the production of enantiomerically pure forms of the compound. This development is particularly significant for applications requiring high stereochemical purity, such as in the design of chiral drugs and catalysts.

In summary, recent research on 1-amino-3-(trifluoromethyl)cyclobutanecarboxylic acid (CAS: 1824498-96-5) has highlighted its versatility and potential in drug discovery and development. Its unique structural properties make it a promising candidate for addressing various pharmacological challenges, from enhancing peptide stability to enabling innovative prodrug strategies. Continued exploration of this compound is expected to yield further breakthroughs in the field of chemical biology and medicinal chemistry.